Oxalic acid, vanadium salt

Specification

• CAS No.: 14974-48-2
• Molecular Formula: C2O4V
• Molecular Weight: 138.96 g/mol
• IUPAC Name: oxalate;vanadium(2+)
• Standard InChI: InChI=1S/C2H2O4.V/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+2/p-2
• Standard InChI Key: KTWTWVHLJFWEBP-UHFFFAOYSA-L
• SMILES: C(=O)(C(=O)[O-])[O-].[V+2]
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].[V+2]

Introduction

Physical and Chemical Properties

Physical Properties

Oxalic acid, vanadium salt typically presents as orange or red crystalline material with distinctive solubility characteristics. The compound's physical properties are summarized in the following table:

Property	Description
Appearance	Orange or red crystals
Molecular Weight	138.96 g/mol
CAS Number	14974-48-2
IUPAC Name	oxalate;vanadium(2+)
Solubility	Soluble in water and select organic solvents

Chemical Properties

The chemical behavior of oxalic acid, vanadium salt is characterized by its redox properties and ability to form complexes. The compound exists in different oxidation states, primarily vanadium(IV) and vanadium(V), allowing it to participate in various electron transfer processes. This versatility in oxidation states contributes significantly to its applications in redox reactions and its potential biological activities.

Preparation Methods

Laboratory Synthesis

The laboratory preparation of oxalic acid, vanadium salt involves a controlled reaction process. The synthesis typically begins with dissolving a vanadium-containing compound in water, followed by the addition of an oxalic acid solution. The pH of the reaction mixture is carefully adjusted to facilitate the formation of the vanadium oxalate complex. This process requires precise control of reaction parameters, including temperature and pH, to ensure optimal yield and product quality.

Industrial Production

In industrial settings, the production of oxalic acid, vanadium salt often employs the reduction of vanadium pentoxide (V₂O₅) using oxalic acid. This process can be optimized through response surface methodology to achieve nearly 100% reduction efficiency. Key parameters in industrial production include:

Parameter	Optimal Condition
Oxalic Acid Dosage	High (specific to process)
Reaction Temperature	Elevated (process-dependent)
Reaction Time	Controlled (process-dependent)
Initial pH	Carefully adjusted

A notable industrial application is demonstrated in the hydrothermal synthesis of monoclinic VO₂ microparticles, where oxalic acid serves as a reducing agent for V₂O₅.

Chemical Reactions

Reduction Reactions

One of the most significant chemical reactions of oxalic acid, vanadium salt is the reduction process. In acidic media, oxalate ions can reduce vanadium(V) to vanadium(IV), facilitating important electron transfer processes. This reduction capability is particularly valuable in applications requiring the conversion of higher vanadium oxidation states to lower ones.

A key example of this reduction process is observed in the hydrothermal synthesis of VO₂, where oxalic acid reduces V⁵⁺ ions to V⁴⁺ ions. This reaction is fundamental to the formation of vanadium(IV) oxalate complexes that serve as precursors in various synthesis pathways.

Oxidation Reactions

Under appropriate conditions, oxalic acid, vanadium salt can undergo oxidation reactions, particularly in the presence of strong oxidizing agents. These reactions lead to the formation of vanadate salts and other vanadium compounds with higher oxidation states. The oxidation pathways contribute to the compound's versatility in chemical transformations and applications.

Applications

Analytical Chemistry

In analytical chemistry, oxalic acid, vanadium salt serves as an important reagent for quantitative analysis. The compound facilitates the determination of metal ion concentrations through complexation reactions and plays a role in redox titrations. Its ability to participate in electron transfer processes makes it valuable for studying redox reactions and mechanisms.

Industrial Applications

The industrial applications of oxalic acid, vanadium salt are diverse and significant. A primary application is in wastewater treatment, particularly for effluents containing high concentrations of vanadium(V). The compound effectively reduces vanadium(V) to vanadium(IV), facilitating the removal of vanadium from wastewater streams.

Another notable industrial application is in the hydrothermal synthesis of monoclinic VO₂ microparticles. As described in recent research, oxalic acid serves as a non-toxic and safe-to-handle reducing agent for V₂O₅, offering an alternative to hazardous reagents traditionally used in this process. The reaction parameters for this application are summarized below:

Parameter	Value/Condition
Reaction Temperature	230°C
Reaction Time	48-96 hours
V₂O₅ : Oxalic Acid Ratio	1.00 : 2.00 equiv
Tungsten Doping	2 at. % (for optimal results)

Scientific Research

In scientific research, oxalic acid, vanadium salt serves as a model compound for studying electron transfer processes and redox mechanisms. Its well-defined chemistry and reaction pathways provide valuable insights into fundamental chemical principles and reactions. The compound also functions as an intermediate in the synthesis of various vanadium compounds, including ammonium vanadate and vanadate salts, which have diverse applications.

Biological Applications

Research indicates that oxalic acid, vanadium salt exhibits potential biological activities. Studies suggest that the compound may possess antioxidant properties when combined with other components, potentially protecting cells from oxidative damage. This antioxidant capability has implications for its potential use in biological systems and therapeutic applications.

Ongoing investigations are exploring the compound's therapeutic potential, particularly in relation to reducing oxidative stress and its role in various biological processes involving vanadium. These studies highlight the growing interest in the biological applications of vanadium compounds and their potential health benefits.

Research Findings

Antioxidant Properties

Recent research has identified potential antioxidant properties of oxalic acid, vanadium salt. When combined with other components, the compound may help protect cells from oxidative damage, suggesting possible applications in addressing oxidative stress-related conditions. These findings have stimulated further investigation into the compound's mechanisms of action and potential therapeutic applications.

Role in Hydrothermal Synthesis

A significant research finding relates to the use of oxalic acid as a reducing agent in the hydrothermal synthesis of monoclinic VO₂ microparticles. Studies have demonstrated that oxalic acid can effectively reduce V₂O₅ to form vanadium(IV) oxalate complexes, which subsequently serve as precursors for VO₂ formation.

The hydrothermal synthesis process involves the preparation of a vanadium oxalate solution by mixing V₂O₅ and oxalic acid in water. Upon stirring at room temperature, V⁵⁺ ions are reduced by oxalic acid to V⁴⁺ ions, which are stabilized by coordination with remaining oxalate to form dissolved vanadium(IV) oxalate complexes. This approach offers a safer alternative to traditional methods that rely on toxic reducing agents like hydrazine.

Optimization Studies

Research has focused on optimizing the reduction of vanadium(V) using oxalic acid. Studies have shown that high dosages of oxalic acid combined with elevated reaction temperatures enhance the reduction efficiency of V(V). Response surface methodology has been employed to optimize these parameters, achieving nearly 100% reduction efficiency under controlled conditions of pH level and reaction time.

In the context of VO₂ synthesis, research has revealed that the presence of tungsten doping (W⁶⁺ ions) plays a crucial role in the crystallization behavior of VO₂, promoting the formation of the monoclinic phase (VO₂ (M)). The transformation pathway involves initial formation of VO₂ (A) and VO₂ (B) polymorphs, which subsequently recrystallize to VO₂ (M) in the presence of tungsten doping. This finding has significant implications for the controlled synthesis of specific vanadium oxide phases.